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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Ethanediol, dipropanoate, also commonly known as ethylene glycol dipropionate, is a
diester with the chemical formula CsH140a. Its CAS number is 123-80-8. This document
provides a comprehensive technical overview of its commercial availability, physicochemical
properties, synthesis methodologies, and potential applications, with a focus on its relevance to
the scientific and drug development communities.

Commercial Availability

1,2-Ethanediol, dipropanoate is commercially available from various chemical suppliers. It is
typically sold for research and development purposes and in bulk quantities for industrial
applications.

Table 1: Commercial Suppliers of 1,2-Ethanediol, Dipropanoate

Common Applications

Supplier Purity/Grades Offered .
Listed

Benchchem Research Grade Research use only

Physicochemical Properties
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A summary of the key physicochemical properties of 1,2-Ethanediol, dipropanoate is
presented below. This data is essential for its handling, application, and in the design of
experimental procedures.

Table 2: Physicochemical Properties of 1,2-Ethanediol, Dipropanoate

Property Value Source
Molecular Formula CsH1404 PubChem
Molecular Weight 174.19 g/mol PubChem
CAS Number 123-80-8 PubChem
Appearance Colorless liquid Guidechem
Odor Sweet Guidechem
Boiling Point 197.3°C Wikipedia
Melting Point -12.9°C Wikipedia
Density 1.1132 g/cm3 Wikipedia
Solubility Slightly soluble in water PubChem
InChl Key UMNVUZRZKPVECS- PubChem

UHFFFAOYSA-N

Synthesis Methodologies and Experimental
Protocols

The synthesis of 1,2-Ethanediol, dipropanoate can be achieved through several methods.
The most common routes are direct esterification (Fischer-Speier), transesterification, and
enzymatic synthesis.

Fischer-Speier Esterification

This classic method involves the reaction of ethylene glycol with an excess of propanoic acid in
the presence of an acid catalyst.
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e Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add ethylene glycol (1.0 equivalent) and propanoic acid (2.2 equivalents).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05
equivalents) to the reaction mixture while stirring.

o Reflux: Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: After cooling to room temperature, the reaction mixture is diluted with diethyl ether
and washed sequentially with water, saturated sodium bicarbonate solution (to neutralize the
acid catalyst), and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product can be further purified by
vacuum distillation to yield pure 1,2-Ethanediol, dipropanoate.

Caption: Fischer-Speier esterification of ethylene glycol.

Transesterification

Transesterification involves the reaction of ethylene glycol with a propanoate ester, such as
methyl propanoate or ethyl propanoate, in the presence of a catalyst.

e Reaction Setup: In a flask equipped with a distillation head, add ethylene glycol (1.0
equivalent) and a propanoate ester (e.g., ethyl propanoate, 2.5 equivalents).

» Catalyst Addition: Add a catalytic amount of a base (e.g., sodium methoxide) or an acid (e.g.,
p-toluenesulfonic acid).

» Reaction: Heat the mixture to a temperature that allows for the distillation of the alcohol
byproduct (e.g., ethanol), driving the equilibrium towards the product.

o Work-up: After the reaction is complete, cool the mixture and neutralize the catalyst. If an
acid catalyst was used, wash with a mild base. If a base catalyst was used, wash with a mild
acid.
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 Purification: The product is then washed with water and brine, dried over a drying agent, and
purified by vacuum distillation.

Caption: Transesterification experimental workflow.

Enzymatic Synthesis

The use of lipases as biocatalysts offers a milder and more selective route to 1,2-Ethanediol,
dipropanoate.

e Reaction Setup: In a temperature-controlled shaker, combine ethylene glycol (1.0
equivalent), propanoic acid (2.0 equivalents), and an immobilized lipase (e.g., Novozym 435)
in a suitable organic solvent (e.g., hexane).

e Reaction: Incubate the mixture at a specific temperature (e.g., 40-60 °C) with continuous
shaking for 24-72 hours.

 Enzyme Removal: After the reaction, the immobilized enzyme can be removed by simple
filtration and can often be reused.

 Purification: The solvent is removed under reduced pressure, and the resulting product can
be purified by column chromatography or vacuum distillation.

Caption: Lipase-catalyzed synthesis of 1,2-Ethanediol, dipropanoate.

Applications in Research and Drug Development

Currently, there is limited publicly available information specifically detailing the use of 1,2-
Ethanediol, dipropanoate in drug development or its interaction with specific signaling
pathways. Its primary documented applications are as a plasticizer and a solvent in various
industrial processes.[1]

However, based on its chemical structure, some hypothetical applications in the pharmaceutical
sciences can be postulated:

e Prodrug Linker: The diester linkage could potentially be used to create prodrugs. The ester
bonds could be designed to be cleaved by esterases in the body, releasing the active drug
molecule.
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o Excipient in Formulations: Its properties as a solvent might make it suitable as an excipient in
topical or oral drug formulations to improve the solubility of poorly water-soluble active
pharmaceutical ingredients (APIs).

o Component of Drug Delivery Systems: It could potentially be explored as a component in the
formulation of nanoparticles or microemulsions for drug delivery.

It is important to emphasize that these are potential areas of research, and further studies are
required to validate these applications.

Signaling Pathways and Biological Activity

As of the current literature review, no specific signaling pathways have been identified to be
directly modulated by 1,2-Ethanediol, dipropanoate. Toxicological studies on related glycol
ethers have shown various effects, but this data is not directly transferable to the dipropanoate
ester.[2][3][4][5] The biological activity and toxicological profile of 1,2-Ethanediol,
dipropanoate would need to be established through dedicated in vitro and in vivo studies.

Due to the lack of specific information on its interaction with biological systems, a diagram of a
relevant signaling pathway cannot be provided at this time.

Conclusion

1,2-Ethanediol, dipropanoate is a commercially available diester with well-defined
physicochemical properties. Its synthesis can be achieved through established chemical and
enzymatic methods. While its current applications are primarily in the industrial sector, its
chemical structure suggests potential for exploration in pharmaceutical applications, such as in
prodrug design and as a formulation excipient. Further research is needed to elucidate its
biological activity, toxicological profile, and potential roles in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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